Cas no 28608-75-5 (Orientin)

• Product Name: Orientin
• CAS No: 28608-75-5
• MF: C₂₁H₂₀O₁₁
• MW: 448.376907348633
• MDL: MFCD00017432
• CID: 53351
• PubChem ID: 5281675
• Update Time: 2025-04-18

Orientin Chemical and Physical Properties

Names and Identifiers

• Orientin
• LUTEOLIN-8-C-GLUCOSIDE
• ORIENTINE
• 2-(3,4-dihydroxyphenyl)-8-beta-d-glucopyranosyl-5,7-dihydroxy-4h-1-benzopyra
• 4h-1-benzopyran-4-one,2-(3,4-dihydroxyphenyl)-8-beta-d-glucopyranosyl-5,7-dihy
• luteolin8-glucoside
• lutexin
• orientin(flavone)
• 4H-1-Benzopyran-4-one,2-(3,4-dihydroxyphenyl)-8-b-D-glucopyranosyl-5,7-dihydroxy-
• ORIENTIN(AS) PrintBack
• ORIENTIN(P) PrintBack
• Orientin, froM PolygonuM orientale
• 3',4',5,7-tetrahydroxyflavone 8-glucoside
• 3',4',5,7-tetrahydroxyflavone-8-C-glucoside
• 8-β-D-Glucopyranosyl-3',4',5,7-tetrahydroxyflavone
• isoorientin
• 8-β-D-Glucopyranosyl-3′,4′,5,7-tetrahydroxyflavone
• Luteolin 8-C-β-D-glucopyranoside
• Luteolin-8-glucoside
• 2-(3,4-Dihydroxyphenyl)-8-beta-D-glucopyranosyl-5,7-dihydroxy-4H-1-benzopyran-4-one
• Orientin (Flavone)
• Luteolin 8-C-glucoside
• IAX93XCW6C
• 8-beta-D-glucosylluteolin
• Luteolin 8-glucoside
• 4H-1-Benzopyran-4-one, 2-(3,4-dihydroxyphenyl)-8-beta-D-glucopyranosyl-5,7-dihydroxy-
• 2-(3,4-dihydroxyphenyl)-8-beta-D-glucopyranosyl-5,7-dihydroxy-4H-chromen-4-one
• Luteolin 8-C-beta-D-glucopyranoside
• EN300-19631775
• Orientin, primary pharmaceutical reference standard
• (1S)-1,5-ANHYDRO-1-(2-(3,4-DIHYDROXYPHENYL)-5,7-DIHYDROXY-4-OXO-4H-CHROMEN-8-YL)-D-GLUCITOL
• NIAID AIDS# 026706
• LUTEOLIN 8-C-beta-GLUCOPYRANOSIDE
• HY-N0405
• 8-(.BETA.-D-GLUCOPYRANOSYL)-2-(3,4-DIHYDROXYPHENYL)-5,7-DIHYDROXY-4H-1-BENZOPYRAN-4-ONE
• 2-(3,4-DIHYDROXYPHENYL)-8-.BETA.-D-GLUCOPYRANOSYL-5,7-DIHYDROXY-4H-1-BENZOPYRAN-4-ONE
• 4H-1-Benzopyran-4-one, 2-(3,4-dihydroxyphenyl)-8-.beta.-D-glucopyranosyl-5,7-dihydroxy-
• USE
• 8-.BETA.-D-GLUCOSYLLUTEOLIN
• GLXC-13194
• 2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-8-[(2S,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]-4H-chromen-4-one
• 2-(3,4-DIHYDROXYPHENYL)-5,7-DIHYDROXY-8-(beta-D-GLUCOPYRANOSYL)-4H-1-BENZOPYRAN-4-ONE
• C10114
• 2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-8-[(2S,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]chromen-4-one
• AKOS015896746
• 1ST14011
• 8C-hexosyl luteolin
• 28608-75-5
• Orientin, >=97% (HPLC)
• AC-34280
• 2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-8-[(2S,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydropyran-2-yl]chromen-4-one
• 8-beta-D-Glucopyranosyl-3',4',5,7-tetrahydroxyflavone
• NSC-133101
• CCG-269214
• LUTEOLIN 8-C-.BETA.-GLUCOPYRANOSIDE
• 2-(3,4-DIHYDROXYPHENYL)-8-.BETA.-D-GLUCOPYRANOSYL-5,7-DIHYDROXY-4H-CHROMEN-4-ONE
• MFCD00017432
• BDBM84982
• s9099
• CS-0008937
• AS-73888
• PLAPMLGJVGLZOV-VPRICQMDSA-N
• CHEMBL520866
• 8-.beta.-D-Glucopyranosyl-3',4',5,7-tetrahydroxyflavone
• Orientin 100 microg/mL in Acetonitrile:Water
• SCHEMBL25942
• 8-(beta-D-GLUCOPYRANOSYL)-2-(3,4-DIHYDROXYPHENYL)-5,7-DIHYDROXY-4H-1-BENZOPYRAN-4-ONE
• HMS3886J16
• 8-glucosylluteolin
• NCGC00482848-01
• 2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-8-((2S,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)-4H-chromen-4-one
• A819507
• Q421676
• MASSBANK PR020063
• J17.734B
• 2-(3,4-DIHYDROXYPHENYL)-5,7-DIHYDROXY-8-(.BETA.-D-GLUCOPYRANOSYL)-4H-1-BENZOPYRAN-4-ONE
• Q-100362
• 8-b-D-Glucopyranosyl-3',4',7'-tetrahydroxyflavone
• LUTEOLIN 8-C-.BETA.-D-GLUCOPYRANOSIDE
• DTXSID60182790
• D-GLUCITOL, 1,5-ANHYDRO-1-C-(2-(3,4-DIHYDROXYPHENYL)-5,7-DIHYDROXY-4-OXO-4H-1-BENZOPYRAN-8-YL)-, (1S)-
• Luteolin 8-C-b-D-glucopyranoside
• 4H-1-benzopyran-4-one, 2-(3,4-dihydroxyphenyl)-8-beta-D-glucopyranosyl-5,7-dihydroxy
• Orientin, analytical standard
• DTXCID00105281
• UNII-IAX93XCW6C
• O0503
• CHEBI:7781
• HOMO-ORIENTIN
• 8-b-D-Glucopyranosyl-3',4',5,7-tetrahydroxyflavone
• BCP31186
• NCGC00169924-01
• AKOS040740108
• NSC133101
• BRD-A96900274-001-01-0
• ACon1_002355
• NS00014643
• Compound NP-000939
• PLAPMLGJVGLZOV-UHFFFAOYSA-N
• FT-0630542
• HMS3357L15
• 8-b-D-Glucopyranosylluteolin
• Lutexin pound>>Luteolin-8-glucoside
• Luteolin-8-C-glucoside, Luteolin-8-glucoside, Lutexin

• MDL： MFCD00017432
• Inchi： 1S/C21H20O11/c22-6-14-17(28)18(29)19(30)21(32-14)16-11(26)4-10(25)15-12(27)5-13(31-20(15)16)7-1-2-8(23)9(24)3-7/h1-5,14,17-19,21-26,28-30H,6H2/t14-,17-,18+,19-,21+/m1/s1
• InChI Key： PLAPMLGJVGLZOV-VPRICQMDSA-N
• SMILES： O1[C@H](CO)[C@H]([C@@H]([C@H]([C@@H]1C1C(=CC(=C2C(C=C(C3C=CC(=C(C=3)O)O)OC=12)=O)O)O)O)O)O

Computed Properties

• Exact Mass: 448.10100
• Monoisotopic Mass: 448.101
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 32
• Rotatable Bond Count: 3
• Complexity: 729
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 448.4
• XLogP3: -0.2
• Topological Polar Surface Area: 197

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.759
• Melting Point: 260-285°C
• Boiling Point: 816.1 °C at 760 mmHg
• Flash Point: 289.1 °C
• Refractive Index: 1.767
• Solubility: 1 M NaOH: soluble1mg/mL, clear, yellow-orange
• PSA: 201.28000
• LogP: -0.20270

Orientin Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： 24/25
• RTECS：DJ3009300
• Storage Condition：避光密闭保存

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid 8-C-glycosides
• Natural Products and Extracts Plant Extracts Plant based Gonocytisus angulatus
• Flavonoids
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances